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Compound of Interest

Compound Name: 8-Methylnonanal

Cat. No.: B128107

Technical Guide: Physical Properties of 8-
Methylnonanal

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Methylnonanal is an aliphatic aldehyde that is of interest primarily in the flavor and fragrance
industries. A thorough understanding of its physical properties is essential for its application in
various formulations, for quality control, and for the design of synthetic and purification
processes. This guide provides a detailed overview of the boiling point and density of 8-
Methylnonanal, including methodologies for their determination.

Core Physical Properties

The physical characteristics of 8-Methylnonanal are summarized below. It is important to note
that some of the available data is based on predictive models rather than direct experimental
measurement.

Data Presentation
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Physical Property Value Notes

Boiling Point 197.00 °C At 760.00 mm Hg
203.5+8.0°C Predicted

Density 0.816 £ 0.06 g/cm3 Predicted

Experimental Protocols

While specific experimental documentation for the determination of 8-Methylnonanal's
physical properties is not readily available in the public domain, the following are detailed,
standard methodologies that are applicable for the precise measurement of the boiling point
and density of liquid aldehydes such as 8-Methylnonanal.

Boiling Point Determination (Capillary Method)

The capillary method is a common and reliable technique for determining the boiling point of a
small quantity of liquid.

Apparatus:

Thiele tube or other heating bath (e.g., oil bath with a stirrer)

Thermometer (calibrated)

Capillary tube (sealed at one end)

Sample tube (e.g., a small test tube or a fusion tube)

Heat source (e.g., Bunsen burner or heating mantle)

Stand and clamps

Procedure:

» A small amount of 8-Methylnonanal is placed into the sample tube.
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A capillary tube, sealed at one end, is inverted and placed into the sample tube with the open
end submerged in the liquid.

The sample tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is immersed in a heating bath (Thiele tube).

The bath is heated gently. As the temperature rises, air trapped in the capillary tube will be
expelled, seen as a slow stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube. This indicates that the vapor pressure of the liquid is overcoming the
atmospheric pressure.

The heat source is then removed, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded. This
temperature is the boiling point of the liquid, as it is the point where the vapor pressure of the
liquid equals the atmospheric pressure.

Density Determination

The density of a liquid is its mass per unit volume. A straightforward and accurate method for its

determination is outlined below.

Apparatus:

Pycnometer or a calibrated volumetric flask

Analytical balance (accurate to at least three decimal places)

Thermometer

Constant temperature bath

Procedure:
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e The mass of a clean, dry pycnometer (or volumetric flask) is accurately measured using an
analytical balance.

e The pycnometer is filled with 8-Methylnonanal up to a calibrated mark. Care is taken to
avoid air bubbles.

e The filled pycnometer is placed in a constant temperature bath to bring the liquid to a
specific, known temperature (e.g., 20°C or 25°C), as density is temperature-dependent.

e Once the temperature has equilibrated, the volume is adjusted precisely to the calibration
mark, and any excess liquid on the exterior of the pycnometer is carefully wiped away.

e The mass of the pycnometer containing the 8-Methylnonanal is then measured.

e The mass of the 8-Methylnonanal is calculated by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer.

e The density is calculated by dividing the mass of the 8-Methylnonanal by the known volume
of the pycnometer.

Mandatory Visualizations
Experimental Workflow for Boiling Point Determination

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b128107?utm_src=pdf-body
https://www.benchchem.com/product/b128107?utm_src=pdf-body
https://www.benchchem.com/product/b128107?utm_src=pdf-body
https://www.benchchem.com/product/b128107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: Obtain 8-Methylnonanal Sample

Assemble Apparatus:
- Sample in tube with inverted capillary
- Attach to thermometer
- Immerse in Thiele tube

:

Gently Heat the Thiele Tube
l A

Observe Bubbles from Capillary No

l

Is there a rapid, continuous stream of bubbles?

es

Remove Heat and Allow to Cool

:

Observe Liquid Entering Capillary

Record Temperature:
This is the Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination by Capillary Method.
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Experimental Workflow for Density Determination

Start: Obtain 8-Methylnonanal Sample
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'
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'
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Caption: Workflow for Density Determination using a Pycnometer.
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 To cite this document: BenchChem. [Physical properties of 8-Methylnonanal (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128107#physical-properties-of-8-methylnonanal-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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